Cas no 175155-53-0 (2,6-diamino-3-Pyridinecarboxylic acid)

• Product Name: 2,6-diamino-3-Pyridinecarboxylic acid
• CAS No: 175155-53-0
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD13188956
• CID: 111849
• PubChem ID: 18977245
• Update Time: 2025-06-15

2,6-diamino-3-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-diamino-3-Pyridinecarboxylic acid
• 2,6-diaminopyridine-3-carboxylic acid
• 3-Pyridinecarboxylicacid, 2,6-diamino-
• 2,6-DiaMino-nicotinic acid
• 3-Pyridinecarboxylicacid,2,6-diamino-(9CI)
• MFCD13188956
• AKOS023768973
• AC4722
• 2,6-DIAMINONICOTINIC ACID
• AB67450
• 175155-53-0
• YTJMLBGHXQRLCA-UHFFFAOYSA-N
• SY225466
• SCHEMBL920297
• CS-0448307
• DTXSID40597040
• 2,6-DIAMINONICOTINICACID
• DB-085986

• MDL： MFCD13188956
• Inchi： 1S/C6H7N3O2/c7-4-2-1-3(6(10)11)5(8)9-4/h1-2H,(H,10,11)(H4,7,8,9)
• InChI Key： YTJMLBGHXQRLCA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(N)N=C1N)=O

Computed Properties

• Exact Mass: 153.053826475g/mol
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• Boiling Point: 422.1℃ at 760 mmHg

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2,6-diamino-3-Pyridinecarboxylic acid

Comprehensive Overview of 2,6-Diamino-3-Pyridinecarboxylic Acid (CAS No. 175155-53-0): Properties, Applications, and Research Insights

2,6-Diamino-3-Pyridinecarboxylic acid (CAS No. 175155-53-0) is a heterocyclic organic compound with significant relevance in pharmaceutical and chemical research. This compound, characterized by its pyridine backbone and functional groups, has garnered attention for its versatile applications in drug discovery, material science, and agrochemical development. Its molecular structure, combining amino and carboxylic acid moieties, enables unique reactivity and binding properties, making it a valuable intermediate in synthetic chemistry.

Recent trends in scientific literature highlight the growing interest in 2,6-diamino-3-Pyridinecarboxylic acid derivatives, particularly in the context of small-molecule therapeutics and enzyme inhibition. Researchers are exploring its potential as a scaffold for designing kinase inhibitors and anti-inflammatory agents, aligning with the demand for novel treatments targeting chronic diseases. The compound’s hydrogen-bonding capacity and chelating properties further enhance its utility in metal-organic frameworks (MOFs) and coordination chemistry.

From an industrial perspective, CAS 175155-53-0 is often discussed in forums focusing on high-value chemical intermediates. Its synthesis typically involves multi-step reactions, including halogenation, amination, and hydrolysis, with optimization strategies frequently shared in patent literature. Environmental and regulatory considerations have also spurred interest in green chemistry approaches for its production, such as catalytic methods or solvent-free conditions.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 2,6-diamino-3-Pyridinecarboxylic acid purity and stability. Stability studies under varying pH and temperature conditions are essential for its storage and handling, particularly in pharmaceutical formulations. These aspects are frequently queried in research databases and chemical supplier FAQs, reflecting user concerns about reproducibility and quality control.

Emerging applications of this compound include its role in fluorescent probes for bioimaging and supramolecular chemistry due to its electron-rich aromatic system. Such innovations align with the broader scientific community’s focus on precision medicine and smart materials. Additionally, its potential in crop protection formulations has been explored, addressing global challenges in sustainable agriculture.

In summary, 2,6-Diamino-3-Pyridinecarboxylic acid (CAS No. 175155-53-0) represents a multifaceted compound bridging diverse scientific disciplines. Its continued study promises advancements in drug development, material engineering, and industrial chemistry, driven by both academic curiosity and practical demands. Researchers and manufacturers alike are encouraged to monitor evolving synthesis protocols and application studies to leverage its full potential.